Cas no 1807234-47-4 (3-Cyano-4,5-dibromobenzoic acid)

3-Cyano-4,5-dibromobenzoic acid is a brominated benzoic acid derivative featuring a cyano substituent at the 3-position. This compound is primarily utilized as an intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and specialty materials. The presence of both bromine and cyano groups enhances its reactivity, enabling selective functionalization in cross-coupling reactions or nucleophilic substitutions. Its high purity and well-defined structure make it suitable for precise synthetic applications. The compound is typically supplied as a crystalline solid, ensuring consistent handling and storage stability. Researchers value its utility in constructing complex molecular frameworks due to its distinct electronic and steric properties.

3-Cyano-4,5-dibromobenzoic acid structure

1807234-47-4 structure

Product Name:3-Cyano-4,5-dibromobenzoic acid

CAS No:1807234-47-4

MF:C₈H₃Br₂NO₂

MW:304.922920465469

CID:4973427

Update Time:2025-06-29

3-Cyano-4,5-dibromobenzoic acid Chemical and Physical Properties

Names and Identifiers

- 3-Cyano-4,5-dibromobenzoic acid
- Inchi： 1S/C8H3Br2NO2/c9-6-2-4(8(12)13)1-5(3-11)7(6)10/h1-2H,(H,12,13)
- InChI Key： SLMCBSOYBDJTCC-UHFFFAOYSA-N
- SMILES： BrC1C(=C(C#N)C=C(C(=O)O)C=1)Br

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 13
Rotatable Bond Count: 1
Complexity: 260
XLogP3: 2.5
Topological Polar Surface Area: 61.1

3-Cyano-4,5-dibromobenzoic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A013021689-250mg	3-Cyano-4,5-dibromobenzoic acid	1807234-47-4	97%	250mg	484.80 USD	2021-06-24
Alichem	A013021689-500mg	3-Cyano-4,5-dibromobenzoic acid	1807234-47-4	97%	500mg	863.90 USD	2021-06-24
Alichem	A013021689-1g	3-Cyano-4,5-dibromobenzoic acid	1807234-47-4	97%	1g	1,490.00 USD	2021-06-24
eNovation Chemicals LLC	Y1112039-1g	3-Bromo-5-cyano-4-iodobenzoic acid	1807234-47-4	95%	1g	$750	2024-06-05
eNovation Chemicals LLC	Y1112039-1g	3-Bromo-5-cyano-4-iodobenzoic acid	1807234-47-4	95%	1g	$750	2025-02-25
eNovation Chemicals LLC	Y1112039-1g	3-Bromo-5-cyano-4-iodobenzoic acid	1807234-47-4	95%	1g	$750	2025-02-28

3-Cyano-4,5-dibromobenzoic acid Related Literature

1. Aluminium alkyl and aryloxide complexes of pyrazine and bipyridines: synthesis and structure†

Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
2. An Assessment of the Laminar Hypersonic Double-Cone Experiments in the LENS-XX Tunnel

JaideepRay,PatrickBlonigan,EricT.Phipps,KathrynMaupin
3. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†

Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
4. An integrated droplet-digital microfluidic system for on-demand droplet creation, mixing, incubation, and sorting†

Lab Chip, 2019,19, 524-535
5. An all-solid-state asymmetric device based on a polyaniline hydrogel for a high energy flexible supercapacitor†

Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244

Additional information on 3-Cyano-4,5-dibromobenzoic acid

3-Cyano-4,5-Dibromobenzoic Acid: A Comprehensive Overview

3-Cyano-4,5-dibromobenzoic acid, identified by the CAS registry number 1807234-47-4, is a synthetic organic compound with a unique structure that combines a benzoic acid moiety with cyano and dibromo substituents. This compound has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science due to its versatile properties and potential applications. Recent advancements in synthetic methodologies and its incorporation into advanced materials have further highlighted its importance in contemporary research.

The molecular structure of 3-cyano-4,5-dibromobenzoic acid consists of a benzene ring substituted with a cyano group at position 3 and bromine atoms at positions 4 and 5. The benzoic acid group at position 1 introduces carboxylic acid functionality, which can participate in various chemical reactions, including esterification and amidation. The presence of electron-withdrawing groups like cyano and bromine significantly influences the electronic properties of the molecule, making it a valuable component in the synthesis of bioactive compounds and functional materials.

Recent studies have explored the synthesis of 3-cyano-4,5-dibromobenzoic acid through innovative routes that enhance yield and purity. For instance, researchers have employed microwave-assisted synthesis to streamline the reaction process, reducing reaction time while maintaining high product quality. This approach not only improves efficiency but also aligns with the growing demand for sustainable chemical practices.

The application of 3-cyano-4,5-dibromobenzoic acid extends across multiple domains. In pharmacology, it serves as a key intermediate in the development of novel drugs targeting various diseases, including cancer and inflammatory disorders. Its ability to modulate enzyme activity and interact with biological systems makes it a promising candidate for drug discovery programs. Additionally, in materials science, this compound has been utilized in the fabrication of advanced polymers and coatings with enhanced mechanical and thermal properties.

In terms of environmental impact, recent research has focused on assessing the eco-friendly aspects of 3-cyano-4,5-dibromobenzoic acid. Studies indicate that its degradation pathways under environmental conditions are efficient, minimizing potential ecological risks. This finding is crucial for industries seeking to adopt greener chemical processes without compromising performance.

The future prospects for 3-cyano-4,5-dibromobenzoic acid are bright, with ongoing investigations into its role in nanotechnology and green chemistry. Its integration into nanomaterials could pave the way for innovative solutions in energy storage and catalysis. Furthermore, its compatibility with biodegradable systems positions it as a sustainable alternative in various industrial applications.

In conclusion, 3-cyano-4,5-dibromobenzoic acid, CAS No. 1807234-47-4, stands as a testament to the continuous evolution of chemical innovation. Its unique structure, coupled with cutting-edge research findings, underscores its significance across diverse scientific disciplines. As research progresses, this compound is expected to unlock new possibilities in drug development, material science, and sustainable chemistry.